Cas no 1807213-59-7 (Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate)

• Product Name: Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate
• CAS No: 1807213-59-7
• MF: C₁₂H₁₂ClNO₃
• MW: 253.681582450867
• CID: 4981459
• Update Time: 2025-10-29

Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate

• Inchi： 1S/C12H12ClNO3/c1-16-11-4-3-8(5-12(15)17-2)9(6-13)10(11)7-14/h3-4H,5-6H2,1-2H3
• InChI Key： SVEYOFWNGJVRQR-UHFFFAOYSA-N
• SMILES： ClCC1C(C#N)=C(C=CC=1CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.8
• Topological Polar Surface Area: 59.3

Additional information on Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate

Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate (CAS No. 1807213-59-7): A Comprehensive Overview

Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate (CAS No. 1807213-59-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. The presence of both chloromethyl and cyano functional groups, along with a methoxy substituent, makes it a versatile intermediate in the synthesis of more complex molecules.

The chemical structure of Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate consists of a phenyl ring substituted with these functional groups, which contribute to its reactivity and utility in synthetic chemistry. The 2-chloromethyl moiety, in particular, is known for its ability to participate in nucleophilic addition reactions, making it a valuable component in the construction of more intricate molecular frameworks. This property has been leveraged in the development of novel pharmaceutical agents and agrochemicals.

In recent years, the compound has been explored for its potential applications in drug discovery. The combination of the cyano group and the ester functionality provides multiple sites for further chemical modification, enabling the synthesis of derivatives with tailored biological activities. Researchers have been particularly interested in its role as a precursor for the development of small-molecule inhibitors targeting various therapeutic pathways.

One of the most exciting areas of research involving Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate is its application in the synthesis of bioactive molecules. The compound has been utilized as an intermediate in the preparation of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong> methoxy group on the phenyl ring enhances lipophilicity, which is often a desirable characteristic for oral bioavailability of drug candidates.

The< strong> chloromethyl group's reactivity allows for further functionalization through reactions such as nucleophilic substitution, enabling the introduction of diverse pharmacophores. This flexibility has made Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate a cornerstone in medicinal chemistry libraries used by academic and industrial researchers alike.

The< strong> cyano group not only contributes to the electronic properties of the molecule but also serves as a handle for further derivatization. For instance, hydrolysis of the cyano group can yield a carboxylic acid derivative, which can be further modified to produce amides or other functional groups essential for biological activity.

In addition to its pharmaceutical applications, Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate has shown promise in materials science. Its unique structural features make it a candidate for developing advanced polymers and coatings with enhanced properties such as durability and chemical resistance. The ability to incorporate this compound into larger molecular structures opens up new possibilities for creating materials with specific functionalities.

The synthesis of Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate typically involves multi-step organic reactions starting from readily available aromatic precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the desired functional groups with high efficiency and selectivity. These methods ensure that the final product meets stringent purity requirements necessary for downstream applications.

Ongoing research continues to uncover new applications for Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate. Studies are being conducted to explore its potential as an intermediate in the synthesis of antiviral agents and antimicrobial compounds. The compound's structural versatility allows it to be incorporated into molecules designed to interact with biological targets associated with viral infections and bacterial resistance.

The< strong>methoxy,< strong chloromethyl, and< strong cyano groups collectively contribute to the compound's reactivity profile, making it an invaluable tool in synthetic chemistry. By leveraging these functional groups, researchers can design molecules with specific interactions that modulate biological pathways relevant to human health and disease.

In conclusion, Methyl 2-chloromethyl-3-cyano-4-methoxyphenylacetate (CAS No. 1807213-59-7) is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, materials science, and beyond. As research continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in scientific endeavors.